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Compound of Interest

Compound Name: PD153035

Cat. No.: B1662475 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory management.

This guide provides essential safety and logistical information for the proper disposal of

PD153035, a potent EGFR inhibitor.

While PD153035 is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH), and therefore a formal safety data sheet (SDS) is not mandated, it is

imperative to follow standard laboratory safety protocols for chemical waste disposal to ensure

a safe working environment and environmental protection.[1]

Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal.
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Property Value

Chemical Name
4-[(3-Bromophenyl)amino]-6,7-

dimethoxyquinazoline

CAS Number 153436-54-5

Molecular Formula C₁₆H₁₄BrN₃O₂

Molecular Weight 360.21 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO

Storage
Store at -20°C. Stock solutions in DMSO are

stable for up to 6 months at -20°C.

Step-by-Step Disposal Procedures
The following procedures provide a clear, step-by-step guide for the disposal of PD153035 in

both solid form and as a solution in dimethyl sulfoxide (DMSO).

Disposal of Solid PD153035 Waste
Collection:

Place all solid waste containing PD153035, including unused or expired product and

contaminated consumables (e.g., weigh boats, pipette tips, gloves), into a designated,

clearly labeled, and sealable waste container.

The container should be made of a material compatible with chemical waste.

Labeling:

Label the waste container clearly with "PD153035 Solid Waste" and include the date of

accumulation.

Storage:
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Store the sealed waste container in a designated, secure area for chemical waste, away

from incompatible materials.

Disposal:

Arrange for pickup and disposal by a licensed chemical waste management service. Do

not dispose of solid PD153035 in general laboratory or municipal trash.

Disposal of PD153035 in DMSO Solution
Collection:

Collect all liquid waste containing PD153035 dissolved in DMSO in a dedicated, leak-

proof, and sealable container.

The container must be compatible with DMSO.

Labeling:

Clearly label the waste container with "PD153035 in DMSO" and specify the approximate

concentration. Include the date of accumulation.

Storage:

Store the sealed liquid waste container in a designated area for flammable and chemical

waste, within secondary containment to prevent spills.

Disposal:

Dispose of the PD153035 in DMSO solution through a licensed hazardous waste disposal

company. Do not pour down the drain.

Decontamination of Empty Containers
Triple Rinsing:

Thoroughly rinse the empty PD153035 container with a suitable solvent (e.g., ethanol or

acetone) at least three times.
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Collect the rinsate as chemical waste and add it to the appropriate liquid waste container.

Disposal of Rinsed Container:

Once triple-rinsed and dry, deface or remove the original label. The container can then be

disposed of as regular laboratory glass or plastic waste, in accordance with institutional

policies.

Experimental Protocols
While specific experimental protocols for the disposal of PD153035 are not available, the

procedures outlined above are based on established best practices for laboratory chemical

waste management. The key principle is the segregation and proper containment of the

chemical waste, followed by disposal through a certified waste management vendor.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for PD153035, the following diagrams illustrate

the logical workflow for both solid and liquid waste streams.

Solid PD153035 Waste
(Unused product, contaminated consumables)

Collect in a labeled,
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Caption: Workflow for Solid PD153035 Disposal.

PD153035 in DMSO Solution Collect in a labeled,
leak-proof container

Step 1 Store in designated flammable
waste area with secondary containment

Step 2 Dispose via licensed
waste management service

Step 3
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Caption: Workflow for Liquid PD153035 Disposal.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

PD153035, fostering a culture of safety and environmental responsibility. Always consult your
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institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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